3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C22H21N3O2
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 3,4-dimethyl-N-[2-(pyridin-3-ylmethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C22H21N3O2/c1-15-9-10-18(12-16(15)2)21(26)25-20-8-4-3-7-19(20)22(27)24-14-17-6-5-11-23-13-17/h3-13H,14H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: NHSJSMMAXWKIGC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CN=CC=C3)C

Description

3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide, also known as Compound A, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a potent inhibitor of a specific enzyme known as the bromodomain and extra-terminal (BET) protein, which has been implicated in a variety of disease processes.

Mechanism of Action

3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A works by binding to the bromodomain of the BET protein, preventing it from interacting with acetylated histones and regulating gene expression. This leads to a decrease in the expression of genes that are involved in inflammation and other disease processes. The exact mechanism of action of 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A is still being studied, but it is believed to involve the inhibition of the transcriptional activity of the BET protein.
Biochemical and Physiological Effects:
3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A has been shown to have potent anti-inflammatory effects in vitro and in vivo. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, and to reduce the recruitment of inflammatory cells to sites of inflammation. 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A has also been shown to have anti-tumor effects, making it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A is its potency as a BET inhibitor. It has been shown to be more potent than other BET inhibitors such as JQ1 and I-BET762. 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A also has good pharmacokinetic properties, making it suitable for in vivo studies. However, one limitation of 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A is its solubility, which can make it difficult to work with in some experimental systems.

Future Directions

There are several future directions for the study of 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A. One area of interest is the development of more potent and selective BET inhibitors. Another area of interest is the study of the mechanism of action of BET inhibitors, which is still not fully understood. Additionally, the potential therapeutic applications of 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A in the treatment of inflammatory diseases and cancer warrant further investigation. Finally, the development of more efficient and scalable synthesis methods for 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A could facilitate its use in scientific research.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A is a complex process that involves several steps. The first step is the preparation of 3,4-dimethylbenzoic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-[(3-pyridinylmethyl)amino]acetic acid to yield the desired amide. The amide is then coupled with 2-bromo-N-(4-methylphenyl)benzamide to obtain 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A. The final product is purified using column chromatography to yield a white crystalline powder.

Scientific Research Applications

3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A has been studied extensively for its potential use in scientific research. It has been shown to be a potent inhibitor of the BET protein, which plays a critical role in the regulation of gene expression. BET inhibitors have been implicated in a variety of disease processes, including cancer, inflammation, and cardiovascular disease. 3,4-dimethyl-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide A has been shown to have potent anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.